Cas no 14575-29-2 (3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(2,4,5-trichlorophenyl)-)
14575-29-2 structure
Product Name:3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(2,4,5-trichlorophenyl)-
CAS No:14575-29-2
MF:C10H7Cl3N2O
MW:277.534379243851
CID:1315909
PubChem ID:12495082
Update Time:2025-04-20
3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(2,4,5-trichlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(2,4,5-trichlorophenyl)-
- 3-methyl-2-(2,4,5-trichlorophenyl)-1H-pyrazol-5-one
- 5-Methyl-1-(2,4,5-trichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
- 5-Methyl-1-(2,4,5-trichlorophenyl)-1H-pyrazol-3(2H)-one
- 14575-29-2
- DTXSID70500345
-
- Inchi: 1S/C10H7Cl3N2O/c1-5-2-10(16)14-15(5)9-4-7(12)6(11)3-8(9)13/h2-4H,1H3,(H,14,16)
- InChI Key: BHBLWPKVIWLRMC-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1N1C(C)=CC(N1)=O)Cl)Cl
Computed Properties
- Exact Mass: 275.96261
- Monoisotopic Mass: 275.962396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(2,4,5-trichlorophenyl)- Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
14575-29-2 (3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(2,4,5-trichlorophenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent